Acolbifene

• CAS No.: 182167-02-8
• Product Name: Acolbifene
• Molecular Formula: C29H31NO4
• Molecular Weight: 457.6 g/mol
• IUPAC Name: (2S)-3-(4-hydroxyphenyl)-4-methyl-2-[4-(2-piperidin-1-ylethoxy)phenyl]-2H-chromen-7-ol
• Standard InChI: InChI=1S/C29H31NO4/c1-20-26-14-11-24(32)19-27(26)34-29(28(20)21-5-9-23(31)10-6-21)22-7-12-25(13-8-22)33-18-17-30-15-3-2-4-16-30/h5-14,19,29,31-32H,2-4,15-18H2,1H3/t29-/m0/s1
• Standard InChIKey: DUYNJNWVGIWJRI-LJAQVGFWSA-N
• Isomeric SMILES: CC1=C([C@@H](OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)O
• SMILES: CC1=C(C(OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)O
• Canonical SMILES: CC1=C(C(OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OCCN4CCCCC4)C5=CC=C(C=C5)O
• Appearance: Yellow solid powder
• Description: Acolbifene, also known as EM-652, or SCH-57068, is a selective estrogen receptor modulator (SERM). Acolbifene is currently being studied in the prevention of breast cancer in women at high risk of breast cancer. EM-652 (SCH 57068) and the prodrug EM-800 (SCH57050) which are the most potent of the known antiestrogens. EM-652 is the compound having the highest affinity for the estrogen receptor, including estradiol. It has higher affinity for the ER than ICI 182780, hydroxytamoxifen, raloxifene, droloxifene and hydroxytoremifene. EM-652 has the most potent inhibitory activity on both ER alpha and ER beta compared to any of the other antiestrogens tested. EM-652 was also the most potent inhibitor of the percentage of cycling cancer cells. ( J Steroid Biochem Mol Biol. 1999 Apr-Jun;69(1-6):51-84.)
• Synonyms: Acolbifene; bis(4-piperidinophenol)diimidonaphthalene-1,4,5,8-tetracarboxylic acid dibenzosulfoethylate; bis(p-piperidinophenol)diimidonaphthalene-1,4,5,8-tetracarboxylic acid dibenzosulfoethylate; EM 652; EM-652; IEM 652; ritebronii; ritebronium; ritetronium; ritetronium dibenzenesulfonate; ritetroniy; SCH 57068; SCH57068
• PubChem Compound: 155435
• Last Modified: Nov 11 2021